Cas no 431078-61-4 (Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate)
431078-61-4 structure
Product Name:Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate
CAS No:431078-61-4
MF:C13H11BrClNO2
MW:328.588941812515
CID:1093205
PubChem ID:72942633
Update Time:2025-04-20
Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate
- SB72831
- 431078-61-4
- Ethyl2-(bromomethyl)-4-chloroquinoline-3-carboxylate
-
- Inchi: 1S/C13H11BrClNO2/c1-2-18-13(17)11-10(7-14)16-9-6-4-3-5-8(9)12(11)15/h3-6H,2,7H2,1H3
- InChI Key: FYBYXUKZFMEKED-UHFFFAOYSA-N
- SMILES: BrCC1=C(C(=O)OCC)C(=C2C=CC=CC2=N1)Cl
Computed Properties
- Exact Mass: 326.96617g/mol
- Monoisotopic Mass: 326.96617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 39.2Ų
Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143116-1g |
ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate |
431078-61-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM143116-1g |
ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate |
431078-61-4 | 95% | 1g |
$720 | 2021-08-05 | |
| Alichem | A189007901-1g |
Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate |
431078-61-4 | 95% | 1g |
$607.60 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735879-1g |
Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate |
431078-61-4 | 98% | 1g |
¥5889.00 | 2024-05-13 |
Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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